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Compound of Interest

Compound Name:
2-(3,4-Dichlorophenyl)-2-

Phenylethylamine Hydrochloride

CAS No.: 1021871-57-7

Cat. No.: B1341873

Get Quote

Focus: Stoichiometry, Molecular Weight Verification, and Analytical Profiling

Executive Summary
2-(3,4-Dichlorophenyl)-2-Phenylethylamine Hydrochloride is a specialized ngcontent-ng-

c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

-disubstituted phenethylamine scaffold. Structurally, it represents an acyclic analog of the
antidepressant Sertraline, lacking the tetralin ring closure but retaining the critical diphenyl
pharmacophore required for monoamine transporter affinity.

For researchers and formulation scientists, the precise Molecular Weight (302.63 g/mol ) is not

merely a physical constant but the basis for accurate stoichiometric dosing and molarity

calculations in high-throughput screening (HTS) and structure-activity relationship (SAR)

studies.
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Property Value Notes

Systematic Name

2-(3,4-Dichlorophenyl)-2-

phenylethan-1-amine

hydrochloride

IUPAC convention

CAS Number 1021871-57-7 Unique Identifier

Molecular Formula Salt Form

Molecular Weight 302.63 g/mol Average Mass (Salt)

Free Base MW 266.17 g/mol For pharmacokinetic correction

Exact Mass 301.019 (Monoisotopic) Critical for HRMS

Appearance White to off-white solid Crystalline

Molecular Weight & Stoichiometry
Understanding the mass balance between the cationic pharmacophore and the counterion is

critical for assay preparation.

Component Breakdown
The commercial preparation is supplied as the monohydrochloride salt. When preparing stock

solutions (e.g., 10 mM in DMSO), the full salt weight must be used, but the biological activity is

driven by the free base.

Free Base Fraction (

):

Implication: For every 1 mg of powder weighed, you deliver effectively 0.88 mg of the

active amine.

Isotopic Distribution (Mass Spectrometry)
In analytical validation (LC-MS), the molecular weight is not a single peak due to the natural

abundance of Chlorine isotopes (
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and

).

Chlorine Signature: The molecule contains two chlorine atoms on the phenyl ring.

Expected MS Pattern (ESI+, [M+H]+):

m/z 266.05 (100%,

)

m/z 268.05 (~64%,

)

m/z 270.05 (~10%,

)

Technical Note: The HCl counterion usually dissociates in the LC-MS ion source. Do not look for

the 302.63 parent ion in positive mode ESI; look for the 266.05 cation cluster.

Analytical Validation Protocols
To ensure data integrity, the identity and purity of the compound must be verified before use in

biological assays. The following workflow ensures the material matches the theoretical

molecular weight.

Workflow Visualization
The following diagram outlines the decision logic for validating the compound's identity and

weight.
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Figure 1: Analytical quality control workflow for verifying molecular weight and salt

stoichiometry.

Protocol: High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm the exact mass and isotopic pattern of the free base cation.
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Preparation: Dissolve 1 mg of 2-(3,4-Dichlorophenyl)-2-Phenylethylamine HCl in 1 mL

Methanol (HPLC grade). Dilute 1:100 with 0.1% Formic Acid in Water.

Instrumentation: Q-TOF or Orbitrap MS coupled with UHPLC.

Parameters:

Source: ESI Positive.

Scan Range: m/z 100–500.

Acceptance Criteria:

Observed Monoisotopic Mass: 266.0498 ± 5 ppm.

Isotope Pattern: Distinct "9:6:1" intensity ratio characteristic of a Cl2 system.

Protocol: Chloride Content Determination
Objective: Verify the "Hydrochloride" part of the Molecular Weight (302.63).[1] If the salt is

hygroscopic or essentially a hemi-hydrate, the effective MW changes.

Method: Potentiometric Titration with Silver Nitrate (

).

Procedure: Dissolve 50 mg of sample in 50 mL deionized water/acetone (1:1). Acidify with

. Titrate with 0.01 M

.

Calculation:

Theoretical %Cl:

(ionic Cl only).

Note: Total Chlorine (combustion) would be higher (
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), but titration only detects the ionic counterion.

Synthesis & Structural Context
To understand the "Why" behind the molecular weight, one must look at the synthesis. This

compound is typically synthesized via the reduction of a nitrile or amide precursor, or via

Grignard addition to an imine.

Structural Homology
The molecular weight of 302.63 places this compound in the "fragment-like" to "lead-like"

chemical space. It is structurally significant as an open-ring analog of Sertraline.
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Figure 2: Structural relationship between the target compound and the established drug

Sertraline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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